Cas no 2409971-92-0 (2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid)

• Product Name: 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid
• CAS No: 2409971-92-0
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5290896
• Update Time: 2025-07-24

2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-1-carboxylic acid, 2,4,5,6-tetrahydro-2-methyl-4-oxo-
• 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid

• Inchi： 1S/C9H9NO3/c1-10-4-6-5(2-3-7(6)11)8(10)9(12)13/h4H,2-3H2,1H3,(H,12,13)
• InChI Key： OEDRGBIQNMBXAT-UHFFFAOYSA-N
• SMILES： N1(C)C=C2C(=O)CCC2=C1C(O)=O

Additional information on 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid

Introduction to 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid (CAS No. 2409971-92-0)

2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2409971-92-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structural framework of this molecule, featuring a cyclopenta[c]pyrrole core, makes it an intriguing candidate for further exploration in synthetic chemistry and pharmacological research.

The nomenclature of this compound provides valuable insights into its chemical structure. The prefix "2-methyl-" indicates the presence of a methyl group at the 2-position of the pyrrole ring, while "6-oxo-" signifies the presence of a carbonyl group at the 6-position. The term "4,5-dihydrocyclopenta[c]pyrrole" describes the bicyclic system consisting of a cyclopentane ring fused to a pyrrole ring, with additional hydrogen atoms at the 4 and 5 positions. Finally, "3-carboxylic acid" denotes the presence of a carboxylic acid functional group at the 3-position of the cyclopenta[c]pyrrole scaffold. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature standards, ensuring clarity and consistency in scientific communication.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid with greater accuracy. Studies have suggested that the structural features of this molecule may contribute to its interaction with various biological targets. For instance, the presence of a carboxylic acid group could facilitate hydrogen bonding interactions with amino acid residues in protein binding pockets, while the aromaticity of the pyrrole ring may enhance hydrophobic interactions. These interactions are critical for drug-receptor binding affinity and specificity.

The synthesis of 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid represents a significant achievement in organic synthesis. The construction of the cyclopenta[c]pyrrole core requires multi-step reactions, often involving cyclization and functional group transformations. Researchers have employed various synthetic strategies, including transition metal-catalyzed reactions and organometallic chemistry, to achieve high yields and purity levels. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also provide valuable insights into optimizing reaction conditions for large-scale production.

In vitro studies have begun to uncover the pharmacological potential of 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid. Preliminary experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The unique structural motif of this molecule allows it to mimic natural bioactive scaffolds, potentially leading to novel therapeutic agents. Furthermore, its stability under various physiological conditions makes it a promising candidate for further development into a drug candidate.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages enable researchers to screen large libraries of compounds for potential hits against specific targets. By integrating experimental data with computational predictions, scientists can prioritize compounds like 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid for further investigation. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional high-throughput screening methods.

The future prospects for 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid are promising. Ongoing research aims to explore its pharmacokinetic properties and potential side effects through preclinical studies. Collaborations between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this one may play a pivotal role in addressing unmet medical needs.

The development of novel heterocyclic compounds represents a cornerstone of modern medicinal chemistry. The case of 2-methyl-6-oxo-4,5-dihydrocyclopenta[c]pyrrole-3-carboxylic acid exemplifies how structural innovation can lead to discoveries with significant therapeutic implications. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for next-generation pharmaceuticals that offer improved efficacy and safety profiles.